![molecular formula C25H19NO5 B2878141 ethyl 3-(9H-xanthene-9-carboxamido)benzofuran-2-carboxylate CAS No. 847406-36-4](/img/structure/B2878141.png)
ethyl 3-(9H-xanthene-9-carboxamido)benzofuran-2-carboxylate
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Overview
Description
Ethyl 3-(9H-xanthene-9-carboxamido)benzofuran-2-carboxylate seems to be a complex organic compound. It likely contains a xanthene and a benzofuran moiety, which are both types of heterocyclic compounds .
Synthesis Analysis
While specific synthesis methods for this compound were not found, benzofuran derivatives can be synthesized through various methods, including the Knoevenagel reaction . Ethyl 9H-xanthene-9-carboxylate, a related compound, is commercially available and used in proteomics research .Molecular Structure Analysis
The molecular structure of this compound would likely be complex due to the presence of xanthene and benzofuran moieties. Ethyl 9H-xanthene-9-carboxylate, for example, has a molecular formula of C16H13O3 and a molecular weight of 254.28 .properties
IUPAC Name |
ethyl 3-(9H-xanthene-9-carbonylamino)-1-benzofuran-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H19NO5/c1-2-29-25(28)23-22(17-11-5-8-14-20(17)31-23)26-24(27)21-15-9-3-6-12-18(15)30-19-13-7-4-10-16(19)21/h3-14,21H,2H2,1H3,(H,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BDMYBTPXKORWLD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C2=CC=CC=C2O1)NC(=O)C3C4=CC=CC=C4OC5=CC=CC=C35 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H19NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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